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Compound of Interest

Compound Name: 2,3-Dimethyl-2-hexanol

CAS No.: 19550-03-9

Cat. No.: B102537 Get Quote

Quick Reference Data
Property Value Notes

Molecular Formula C₈H₁₈O MW: 130.23 g/mol

Structure Type Tertiary Alcohol Sterically hindered at C2

Boiling Point ~150–152 °C @ 760 mmHg

Key Impurities

2,3-dimethyl-1-hexene

(Hofmann)2,3-dimethyl-2-

hexene (Zaitsev)3-methyl-2-

hexanone (Precursor)

Alkenes are often GC artifacts

Flash Point ~57 °C Flammable

Knowledge Base Articles (Troubleshooting Guides)
KBA-001: The "Ghost Alkene" Phenomenon in GC-MS
Issue: Users frequently report high levels (5–15%) of alkene impurities (m/z 112) in samples

that appear pure by NMR or TLC.[1][2] Diagnosis: Thermal Dehydration Artifacts.[1][2]

Technical Explanation: 2,3-Dimethyl-2-hexanol is a tertiary alcohol.[1][2][3] In a hot GC

injector port (>200°C), particularly with dirty or active liners, it undergoes rapid E1 elimination.
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[1][2] The "impurities" you see—primarily 2,3-dimethyl-2-hexene and 2,3-dimethyl-1-hexene—

are often created inside the instrument, not present in the vial.[1]

Validation Protocol (The "Inlet Check"):

Method A (Temperature Drop): Lower the GC inlet temperature to 150°C (or the lowest

setting that volatilizes the solvent).[1][2] If the alkene peak area decreases significantly

relative to the alcohol, it is an artifact.[1]

Method B (Derivatization - Gold Standard):

React a small aliquot with TMS-Cl (Trimethylsilyl chloride) or BSTFA.[1][2]

Run GC.[1][2][4][5][6][7] The alcohol will shift to a higher molecular weight (TMS-ether, M+

= 202).[1][2]

Result: If the alkene peaks disappear, they were artifacts.[1] If they remain at the original

retention time, they are real process impurities.[1]

KBA-002: Distinguishing Isomers via 1H-NMR
Issue: Difficulty quantifying the ratio of diastereomers or structural isomers. Expert Insight: 2,3-
Dimethyl-2-hexanol has one chiral center at C3.[1][2] However, because the alcohol carbon

(C2) has two methyl groups (one attached directly, one from the C1 position relative to the

chain), C2 is not chiral.[1] Therefore, you are looking for enantiomers (R/S at C3), which are

indistinguishable by standard NMR.[1][2] Note: If your synthesis used a Grignard addition to a

ketone, you likely have a racemic mixture.[1][2]

Impurity Fingerprinting (CDCl₃):

The Alcohol (Product): Look for the sharp singlet of the C2-Methyl group around 1.15–1.20

ppm.[1]

The Ketone (Precursor - 3-methyl-2-hexanone): Look for the methyl ketone singlet around

2.10 ppm.[1][2]

The Alkenes (Real Impurities):
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Terminal (Hofmann): Distinctive vinylic protons at 4.6–4.9 ppm (multiplet).[1][2]

Internal (Zaitsev): Vinylic proton (if trisubstituted) or methyls on double bond (1.6–1.7

ppm).[1][2]

KBA-003: Removing Stubborn Ketone Precursors
Issue: Traces of 3-methyl-2-hexanone persist after distillation. Cause: Boiling point similarity.[1]

[2] The ketone boils near 140°C, while the alcohol boils near 150°C. Azeotropes may form.[1]

Corrective Workflow: Do not rely solely on fractional distillation. Use chemical scavenging.[1][2]

Girard's Reagent T: Add to the crude mixture. It forms a water-soluble hydrazone with the

ketone.[1][2]

Phase Separation: Wash with water.[1][2] The derivatized ketone migrates to the aqueous

phase; the alcohol remains in the organic phase.[1][2]

Drying: Dry organic phase over MgSO₄ before final distillation.

Visual Workflows
Figure 1: GC-MS Artifact Troubleshooting Logic
Caption: Decision tree to determine if alkene peaks are real impurities or thermal degradation

artifacts.
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Figure 2: Impurity Genesis Pathways
Caption: Mechanistic origins of common impurities during the Grignard synthesis of 2,3-
Dimethyl-2-hexanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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